Cas no 830324-07-7 (3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-)

3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]- structure
830324-07-7 structure
Product name:3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-
CAS No:830324-07-7
MF:C18H25NO3
MW:303.396005392075
CID:679456
PubChem ID:71416573

3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-
    • 4-[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]anilino]but-3-en-2-one
    • 4-{2-[(2-Butyl-1,3-dioxolan-2-yl)methyl]anilino}but-3-en-2-one
    • 830324-07-7
    • DTXSID20835952
    • Inchi: InChI=1S/C18H25NO3/c1-3-4-10-18(21-12-13-22-18)14-16-7-5-6-8-17(16)19-11-9-15(2)20/h5-9,11,19H,3-4,10,12-14H2,1-2H3
    • InChI Key: RFDGKZRRISOYON-UHFFFAOYSA-N
    • SMILES: CCCCC1(OCCO1)CC2=CC=CC=C2NC=CC(=O)C

Computed Properties

  • Exact Mass: 303.18344366g/mol
  • Monoisotopic Mass: 303.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 47.6Ų

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